Cas no 2165684-27-3 ((1S,2R)-2-(Prop-1-yn-1-yl)cyclohexan-1-ol)

• Product Name: (1S,2R)-2-(Prop-1-yn-1-yl)cyclohexan-1-ol
• CAS No: 2165684-27-3
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 5043604
• Update Time: 2025-07-23

(1S,2R)-2-(Prop-1-yn-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-(prop-1-yn-1-yl)cyclohexan-1-ol
• (1S,2R)-2-(Prop-1-yn-1-yl)cyclohexan-1-ol

• Inchi： 1S/C9H14O/c1-2-5-8-6-3-4-7-9(8)10/h8-10H,3-4,6-7H2,1H3/t8-,9-/m0/s1
• InChI Key： KEFQJRJQRABRHD-IUCAKERBSA-N
• SMILES： O[C@H]1CCCC[C@@H]1C#CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

Additional information on (1S,2R)-2-(Prop-1-yn-1-yl)cyclohexan-1-ol

Comprehensive Overview of (1S,2R)-2-(Prop-1-yn-1-yl)cyclohexan-1-ol (CAS No. 2165684-27-3)

(1S,2R)-2-(Prop-1-yn-1-yl)cyclohexan-1-ol is a chiral cyclohexanol derivative with significant potential in pharmaceutical synthesis and asymmetric catalysis. This compound, identified by its unique CAS No. 2165684-27-3, features a propynyl group at the 2-position of the cyclohexane ring, which contributes to its reactivity and stereochemical properties. Researchers are increasingly interested in its applications due to the growing demand for enantioselective synthesis and chiral building blocks in drug development.

The structural uniqueness of (1S,2R)-2-(Prop-1-yn-1-yl)cyclohexan-1-ol lies in its stereocenters, which make it valuable for designing bioactive molecules. Recent studies highlight its role in kinase inhibitor research, a hot topic in oncology and neurodegenerative disease therapeutics. The compound's propynyl moiety also enables click chemistry applications, aligning with trends in bioconjugation and probe development for diagnostic imaging.

From a synthetic perspective, CAS No. 2165684-27-3 is often explored for ring-functionalization strategies. Its cyclohexane backbone allows modifications that mimic natural product scaffolds, addressing the pharmaceutical industry's focus on fragment-based drug discovery. Environmental considerations are also met, as its synthesis can be optimized for green chemistry principles—a key concern in modern sustainable manufacturing.

Analytical challenges associated with (1S,2R)-2-(Prop-1-yn-1-yl)cyclohexan-1-ol include chiral purity determination, often resolved via HPLC or NMR spectroscopy. These methods are frequently searched by chemists troubleshooting stereoisomer separation. Furthermore, the compound's stability under varying pH conditions makes it relevant to formulation scientists developing extended-release drug delivery systems.

In material science, the rigid cyclohexane structure of this compound inspires designs for liquid crystal precursors. Its alkyne functionality is particularly attractive for polymer crosslinking, a trending topic in smart materials research. Patent analyses reveal its utility in photoresist technologies, connecting it to semiconductor industry advancements.

Safety profiles of CAS No. 2165684-27-3 are rigorously documented, with emphasis on occupational exposure limits—a common query in laboratory safety guidelines. While not classified as hazardous, proper handling protocols are recommended due to its potential irritant properties, reflecting broader discussions on chemical risk assessment in research settings.

The commercial availability of (1S,2R)-2-(Prop-1-yn-1-yl)cyclohexan-1-ol through specialty chemical suppliers meets demand from medicinal chemistry teams. Pricing trends correlate with its use in high-throughput screening libraries, another frequently searched term in drug discovery forums. Scalable production routes continue to be optimized, as evidenced by recent publications on continuous flow synthesis methods.

Emerging applications include its use as a ligand precursor in transition metal catalysis, particularly for C-C bond formation reactions. This aligns with industry efforts to replace palladium catalysts with more sustainable alternatives. Computational chemists also model its conformational dynamics to predict molecular interactions, leveraging AI-assisted drug design tools—a cutting-edge intersection with technology.

For researchers investigating structure-activity relationships, this compound serves as a versatile scaffold. Its hydrogen-bonding capacity (via the hydroxyl group) and hydrophobic character (from the cyclohexane ring) enable rational design of target-specific modulators. Such features are increasingly discussed in virtual screening webinars and molecular docking tutorials.

In summary, (1S,2R)-2-(Prop-1-yn-1-yl)cyclohexan-1-ol represents a multifaceted tool for modern chemistry. Its value spans from academic research to industrial applications, with ongoing discoveries expanding its utility. As synthetic methodologies advance and therapeutic targets evolve, this compound's relevance in precision chemistry will undoubtedly grow.